1-Chloro-4-(4-chlorobutoxy)benzene
Description
1-Chloro-4-(4-chlorobutoxy)benzene is a chlorinated aromatic compound characterized by a benzene ring substituted with a chlorine atom at position 1 and a 4-chlorobutoxy group (-O-(CH₂)₄Cl) at position 4. Its molecular formula is C₁₀H₁₁Cl₂O, with an average molecular mass of 233.10 g/mol. This compound is structurally notable for its dual chlorine substituents, which influence its reactivity, solubility, and applications in organic synthesis.
Synthesis routes for analogous compounds, such as 1-chloro-4-((4-nitrophenoxy)methyl)benzene, involve nucleophilic substitution reactions between chlorinated benzyl derivatives and phenols under mild conditions . However, optimization of reaction parameters (e.g., bases, solvents, and temperature) is critical, as demonstrated by failed attempts using K₂CO₃, NaOH, or Et₃N in ethanol or THF .
Properties
Molecular Formula |
C10H12Cl2O |
|---|---|
Molecular Weight |
219.10 g/mol |
IUPAC Name |
1-chloro-4-(4-chlorobutoxy)benzene |
InChI |
InChI=1S/C10H12Cl2O/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2 |
InChI Key |
BJBQMRZLIZKNKZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1OCCCCCl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Applications |
|---|---|---|---|---|
| This compound | C₁₀H₁₁Cl₂O | 233.10 | -Cl, -O-(CH₂)₄Cl | Intermediate in synthesis |
| 1-Chloro-4-(4-iodobutoxy)benzene | C₁₀H₁₁ClIO | 318.55 | -Cl, -O-(CH₂)₄I | Cross-coupling reactions |
| 1-Chloro-4-isobutylbenzene | C₁₀H₁₃Cl | 168.66 | -Cl, -CH₂CH(CH₂)₂ | Solvent additive |
| DDE | C₁₄H₈Cl₄ | 318.02 | Dichlorodiphenylethene | Environmental contaminant |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
